Cas no 49674-15-9 (3-Bromo-5-nitrobenzonitrile)

3-Bromo-5-nitrobenzonitrile is a versatile aromatic compound featuring both bromo and nitro substituents on a benzonitrile core, making it a valuable intermediate in organic synthesis. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki or Heck couplings, while the nitro group offers opportunities for further functionalization, including reduction to amines or nucleophilic aromatic substitution. The nitrile group enhances reactivity in cyclization and condensation reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or fine-tuning molecular properties. Its well-defined reactivity and stability under standard conditions make it a reliable building block for advanced synthetic applications.

3-Bromo-5-nitrobenzonitrile structure

Product Name:3-Bromo-5-nitrobenzonitrile

CAS No:49674-15-9

MF:C₇H₃BrN₂O₂

MW:227.014920473099

MDL:MFCD00463804

CID:856744

PubChem ID:5152425

Update Time:2025-10-29

3-Bromo-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-nitrobenzonitrile
- 1-Bromo-3-cyano-5-nitrobenzene
- 3-Nitro-5-bromobenzonitrile
- Benzonitrile, 3-broMo-5-nitro-
- 3-Brom-5-nitrobenzonitril
- 3-Bromo-5-nitrobenzonitrile,
- RQGCXODNTLHVQJ-UHFFFAOYSA-N
- 5-bromo-3-nitrobenzenecarbonitrile
- STK365704
- OR11657
- FCH1326333
- AB0033168
- AX8219709
- ST51057459
- X6640
- ST24041
- DTXCID70359759
- 49674-15-9
- AKOS005442639
- AS-42006
- EN300-211543
- SY296794
- MFCD00463804
- ZBA67415
- DTXSID60408907
- SCHEMBL3511140
- DA-17599
- CS-0060188
- MDL： MFCD00463804
- Inchi： 1S/C7H3BrN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H
- InChI Key： RQGCXODNTLHVQJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 225.93800
Monoisotopic Mass: 225.93779g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.6
XLogP3: 2.2

Experimental Properties

Density: 1.81
Melting Point: 84-85 ºC
Boiling Point: 283 ºC
Flash Point: 125 ºC
PSA: 69.61000
LogP: 2.75218

3-Bromo-5-nitrobenzonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Bromo-5-nitrobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TU098-200mg	3-Bromo-5-nitrobenzonitrile	49674-15-9	98%	200mg	173.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TU098-5g	3-Bromo-5-nitrobenzonitrile	49674-15-9	98%	5g	2419CNY	2021-05-08
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ChemScence	CS-0060188-10g	3-Bromo-5-nitrobenzonitrile	49674-15-9	97.88%	10g	$322.0	2022-04-27

3-Bromo-5-nitrobenzonitrile Production Method

3-Bromo-5-nitrobenzonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:49674-15-9)3-Bromo-5-nitrobenzonitrile

Order Number:A871756

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:30

Price ($):192.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

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